Cas no 868219-78-7 (5-(4-methoxyphenyl)(4-phenylpiperazin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-(4-methoxyphenyl)(4-phenylpiperazin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 868219-78-7
• MF: C₂₂H₂₃N₅O₂S
• MW: 421.51532292366
• CID: 6068064
• PubChem ID: 4591781
• Update Time: 2025-07-14

5-(4-methoxyphenyl)(4-phenylpiperazin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-(4-methoxyphenyl)(4-phenylpiperazin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• 5-[(4-methoxyphenyl)-(4-phenylpiperazin-1-yl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• Thiazolo[3,2-b][1,2,4]triazol-6-ol, 5-[(4-methoxyphenyl)(4-phenyl-1-piperazinyl)methyl]-
• AKOS024609862
• 5-[(4-methoxyphenyl)(4-phenylpiperazin-1-yl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• 868219-78-7
• 5-((4-methoxyphenyl)(4-phenylpiperazin-1-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol
• SR-01000909131-1
• SR-01000909131
• F1805-0105

• Inchi： 1S/C22H23N5O2S/c1-29-18-9-7-16(8-10-18)19(20-21(28)27-22(30-20)23-15-24-27)26-13-11-25(12-14-26)17-5-3-2-4-6-17/h2-10,15,19,28H,11-14H2,1H3
• InChI Key： ALPZGXZXMWFFLN-UHFFFAOYSA-N
• SMILES： N1=CN=C2SC(C(C3=CC=C(OC)C=C3)N3CCN(C4=CC=CC=C4)CC3)=C(O)N12

Computed Properties

• Exact Mass: 421.15724617g/mol
• Monoisotopic Mass: 421.15724617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 94.4Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• pka: 0.13±0.53(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 5-(4-methoxyphenyl)(4-phenylpiperazin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

Research Brief on 5-(4-methoxyphenyl)(4-phenylpiperazin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS: 868219-78-7)

The compound 5-(4-methoxyphenyl)(4-phenylpiperazin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS: 868219-78-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the compound's role as a modulator of specific neurotransmitter receptors, particularly those involved in neurological and psychiatric disorders. The presence of both triazole and thiazole rings in its structure suggests a high affinity for binding to various receptor subtypes, making it a promising candidate for drug development. Researchers have employed advanced computational modeling and in vitro assays to elucidate its binding mechanisms and efficacy.

One of the key findings from recent research is the compound's ability to exhibit selective antagonism towards certain serotonin and dopamine receptors. This selectivity is attributed to the methoxyphenyl and phenylpiperazine moieties, which enhance its interaction with receptor binding sites. Such properties make it a potential candidate for treating conditions like schizophrenia, anxiety, and depression, where modulation of these neurotransmitter systems is crucial.

In addition to its neurological applications, preliminary studies have also explored the compound's anti-inflammatory and antioxidant properties. The triazolothiazole core has been shown to scavenge reactive oxygen species (ROS) and inhibit pro-inflammatory cytokines, suggesting its utility in managing oxidative stress-related diseases. However, further in vivo studies are required to validate these findings and assess its safety profile.

The synthesis of 5-(4-methoxyphenyl)(4-phenylpiperazin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol has been optimized in recent years to improve yield and purity. Novel catalytic methods and green chemistry approaches have been employed to reduce the environmental impact of its production. These advancements are critical for scaling up production for preclinical and clinical trials.

Despite its promising properties, challenges remain in the development of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and accelerate its transition from bench to bedside.

In conclusion, 5-(4-methoxyphenyl)(4-phenylpiperazin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol represents a versatile and promising molecule in the realm of medicinal chemistry. Its multifaceted pharmacological profile and recent advancements in synthesis underscore its potential as a therapeutic agent. Continued research and development efforts will be essential to fully realize its clinical benefits and address existing challenges.